Cas no 898644-18-3 (N-(4-fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide)

• Product Name: N-(4-fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide
• CAS No: 898644-18-3
• MF: C₁₂H₁₃FN₄O
• MW: 248.256225347519
• CID: 5759583
• PubChem ID: 15943641
• Update Time: 2025-05-23

N-(4-fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• F3238-0051
• AP-124/43383680
• 898644-18-3
• N-(4-fluorophenyl)-3-(1,2,4-triazol-1-yl)butanamide
• Z1686518164
• N-(4-fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide
• AKOS024481098

• Inchi： 1S/C12H13FN4O/c1-9(17-8-14-7-15-17)6-12(18)16-11-4-2-10(13)3-5-11/h2-5,7-9H,6H2,1H3,(H,16,18)
• InChI Key： IQUABQRSEXBJMH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(CC(C)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 248.10733921g/mol
• Monoisotopic Mass: 248.10733921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.8Ų

Additional information on N-(4-fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide

N-(4-fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide: A Comprehensive Overview

N-(4-fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide, also known by its CAS registry number CAS No. 898644-18-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a fluorophenyl group with a triazole moiety and a butanamide chain. The combination of these functional groups imparts distinctive chemical and biological properties to the compound.

The fluorophenyl group in N-(4-fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide contributes to the compound's lipophilicity and stability. Fluorine substitution at the para position of the phenyl ring enhances electronic effects and can influence the molecule's interaction with biological targets. The triazole moiety, on the other hand, is known for its ability to act as a hydrogen bond donor or acceptor, which can be crucial in drug design for targeting specific proteins or enzymes.

Recent studies have highlighted the potential of CAS No. 898644-18-3 as a lead compound in drug discovery efforts. For instance, research has shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a candidate for further optimization in therapeutic development. Additionally, its structural flexibility allows for easy modification to enhance bioavailability and potency.

In terms of synthesis, N-(4-fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. These methods leverage the reactivity of the triazole ring and the amide group to construct the molecule efficiently. The choice of synthetic pathway often depends on the availability of starting materials and desired purity levels.

The application of computational chemistry tools has been instrumental in understanding the properties of CAS No. 898644-18-3. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. Furthermore, quantum mechanical calculations have shed light on its electronic structure and reactivity patterns.

From an environmental perspective, N-(4-fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide has been evaluated for its biodegradability and ecotoxicological effects. Initial findings suggest that it undergoes slow degradation under aerobic conditions but exhibits low toxicity towards aquatic organisms at environmentally relevant concentrations.

In conclusion, CAS No. 898644-18_3, or N-(4-fluorophenyl)-3-(1H_2_5-triazol_5_7-butane amide, represents a promising compound with diverse applications in both academic research and industrial settings. Its unique structure and versatile functional groups make it an attractive candidate for further exploration in drug discovery and material science.